molecular formula C11H11ClOS B8569392 3-(3-Chloro-benzo[b]thiophen-2-yl)-propan-1-ol

3-(3-Chloro-benzo[b]thiophen-2-yl)-propan-1-ol

Cat. No. B8569392
M. Wt: 226.72 g/mol
InChI Key: BYRGKAZHRGJIAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-Chloro-benzo[b]thiophen-2-yl)-propan-1-ol is a useful research compound. Its molecular formula is C11H11ClOS and its molecular weight is 226.72 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Chloro-benzo[b]thiophen-2-yl)-propan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Chloro-benzo[b]thiophen-2-yl)-propan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(3-Chloro-benzo[b]thiophen-2-yl)-propan-1-ol

Molecular Formula

C11H11ClOS

Molecular Weight

226.72 g/mol

IUPAC Name

3-(3-chloro-1-benzothiophen-2-yl)propan-1-ol

InChI

InChI=1S/C11H11ClOS/c12-11-8-4-1-2-5-9(8)14-10(11)6-3-7-13/h1-2,4-5,13H,3,6-7H2

InChI Key

BYRGKAZHRGJIAW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=C(S2)CCCO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

An ice cold solution of 3.63 g (14.3 mmol) of 15 in 60 mL of ether was treated with LiBH4 (621 mg, 28.5 mmol) and methanol (2 mL). After 30 min., 30 mL of 0.5 M NaOH solution was added. The mixture was extracted with ethyl acetate (2×25 mL) and the combined ethyl acetate solution washed with brine (50 mL), dried (MgSO4), filtered and evaporated. The residue was purified by flash chromatography on silica gel (5-20% ethyl acetate/hexane) to give 2.57 g (11.3 mmol, 79%) of the alcohol (16).
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
3.63 g
Type
reactant
Reaction Step One
Name
Quantity
621 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step Two
Yield
79%

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